Cas no 1807109-98-3 (Methyl 4-bromomethyl-2-cyano-6-(difluoromethyl)benzoate)

• Product Name: Methyl 4-bromomethyl-2-cyano-6-(difluoromethyl)benzoate
• CAS No: 1807109-98-3
• MF: C₁₁H₈BrF₂NO₂
• MW: 304.087529182434
• CID: 4954280
• Update Time: 2025-05-20

Methyl 4-bromomethyl-2-cyano-6-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromomethyl-2-cyano-6-(difluoromethyl)benzoate

• Inchi： 1S/C11H8BrF2NO2/c1-17-11(16)9-7(5-15)2-6(4-12)3-8(9)10(13)14/h2-3,10H,4H2,1H3
• InChI Key： KRCQWCYBVKYRDP-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C(C(=O)OC)=C(C(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-bromomethyl-2-cyano-6-(difluoromethyl)benzoate

Recent Advances in the Application of Methyl 4-bromomethyl-2-cyano-6-(difluoromethyl)benzoate (CAS: 1807109-98-3) in Chemical Biology and Pharmaceutical Research

Methyl 4-bromomethyl-2-cyano-6-(difluoromethyl)benzoate (CAS: 1807109-98-3) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its utility in the construction of heterocyclic frameworks and as a precursor for novel therapeutic agents. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, mechanistic insights, and potential therapeutic implications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of Methyl 4-bromomethyl-2-cyano-6-(difluoromethyl)benzoate as a versatile building block for the synthesis of pyridine and pyrimidine derivatives. These derivatives exhibited promising inhibitory activity against kinase targets implicated in cancer and inflammatory diseases. The study emphasized the compound's role in facilitating efficient C-C and C-N bond formations under mild conditions, which is critical for the rapid assembly of diverse chemical libraries for drug discovery.

Another significant application of this compound was reported in the field of agrochemical research. A 2022 paper in Pest Management Science detailed its incorporation into novel fungicides targeting Botrytis cinerea, a pathogen responsible for significant crop losses. The difluoromethyl group in the benzoate scaffold was found to enhance the compound's bioavailability and stability, leading to improved field performance. This finding underscores the importance of structural optimization in agrochemical design.

Mechanistic studies have also shed light on the reactivity of Methyl 4-bromomethyl-2-cyano-6-(difluoromethyl)benzoate. Recent computational and experimental investigations revealed that the bromomethyl group undergoes facile nucleophilic substitution reactions, while the cyano and difluoromethyl groups participate in hydrogen bonding interactions with biological targets. These insights are invaluable for the rational design of next-generation inhibitors and probes in chemical biology.

Looking ahead, the unique structural features of Methyl 4-bromomethyl-2-cyano-6-(difluoromethyl)benzoate position it as a valuable tool in medicinal chemistry and drug development. Ongoing research is exploring its potential in targeted protein degradation (PROTACs) and as a fluorescent labeling reagent for bioimaging applications. As synthetic methodologies continue to evolve, this compound is expected to play an increasingly prominent role in addressing unmet medical and agricultural challenges.